Cas no 1183422-59-4 (1-(3-Fluorophenyl)-3-methylbutan-1-amine)

• Product Name: 1-(3-Fluorophenyl)-3-methylbutan-1-amine
• CAS No: 1183422-59-4
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• MDL: MFCD12153858
• CID: 4683794
• PubChem ID: 21355241
• Update Time: 2025-06-09

1-(3-Fluorophenyl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-3-methylbutan-1-amine
• 1-(3-Fluorophenyl)-3-methylbutan-1-amine

• MDL： MFCD12153858
• Inchi： 1S/C11H16FN/c1-8(2)6-11(13)9-4-3-5-10(12)7-9/h3-5,7-8,11H,6,13H2,1-2H3
• InChI Key： MTZBSWZXWHGDDQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(CC(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Topological Polar Surface Area: 26

1-(3-Fluorophenyl)-3-methylbutan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-Fluorophenyl)-3-methylbutan-1-amine

Introduction to 1-(3-Fluorophenyl)-3-methylbutan-1-amine (CAS No. 1183422-59-4)

1-(3-Fluorophenyl)-3-methylbutan-1-amine, also known by its CAS number 1183422-59-4, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated phenyl group and a substituted butylamine moiety. These characteristics contribute to its potential applications in various biological and medicinal contexts.

The molecular formula of 1-(3-Fluorophenyl)-3-methylbutan-1-amine is C₁₀H₁₅FN, and it has a molecular weight of approximately 170.22 g/mol. The compound's chemical structure can be represented as follows: 1-(3-fluorophenyl)-3-methylbutan-1-amine. The presence of the fluorine atom in the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacological profile.

In recent years, 1-(3-Fluorophenyl)-3-methylbutan-1-amine has been the subject of several studies aimed at elucidating its potential therapeutic applications. One notable area of research is its role as a ligand for various receptors, particularly those involved in the central nervous system (CNS). Studies have shown that this compound can interact with serotonin receptors, specifically the 5-HT_2A receptor, which is implicated in a range of neuropsychiatric disorders such as depression, anxiety, and schizophrenia.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the binding affinity and functional activity of 1-(3-Fluorophenyl)-3-methylbutan-1-amine at the 5-HT_2A receptor. The results indicated that this compound exhibits moderate affinity for the receptor and acts as a partial agonist, suggesting its potential as a lead compound for developing novel antidepressants or anxiolytics. The researchers also noted that the fluorine substitution on the phenyl ring plays a crucial role in modulating the compound's receptor binding properties.

Beyond its interactions with serotonin receptors, 1-(3-Fluorophenyl)-3-methylbutan-1-amine has also been explored for its potential as an analgesic agent. A preclinical study conducted in 2021 evaluated the analgesic effects of this compound in rodent models of pain. The findings revealed that 1-(3-Fluorophenyl)-3-methylbutan-1-amine exhibited significant antinociceptive activity, likely mediated through interactions with opioid receptors. This suggests that further investigation into its analgesic properties could lead to the development of new pain management therapies.

In addition to its potential therapeutic applications, 1-(3-Fluorophenyl)-3-methylbutan-1-amine has been studied for its pharmacokinetic properties. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, making it suitable for further development as a drug candidate. A study published in Pharmaceutical Research in 2020 reported that 1-(3-Fluorophenyl)-3-methylbutan-1-amine has good oral bioavailability and a reasonable half-life, which are important factors for ensuring effective drug delivery and sustained therapeutic effects.

The safety profile of 1-(3-Fluorophenyl)-3-methylbutan-1-amine is another critical aspect that has been extensively evaluated. Preclinical toxicology studies have demonstrated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, thorough safety assessments are necessary to ensure its safe use in humans.

In conclusion, 1-(3-Fluorophenyl)-3-methylbutan-1-amine (CAS No. 1183422-59-4) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic potential, paving the way for new treatments for various medical conditions.